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Compound of Interest

Compound Name:
Sphingosine-1-phosphate

(d18:1(14Z))

Cat. No.: B10819008 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must adhere to the following safety and disposal protocols for Sphingosine-1-phosphate
(d18:1(14Z)) to ensure a safe laboratory environment and regulatory compliance. This

document provides essential, step-by-step guidance for the operational handling and disposal

of this bioactive lipid.

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Sphingosine-1-
phosphate (d18:1(14Z)) is not classified as a hazardous substance under the Globally

Harmonized System (GHS).[1] However, it is designated as a water hazard class 1, indicating it

is slightly hazardous to aquatic environments.[1] Standard laboratory precautions should

always be observed. A similar compound, D-erythro-Sphingosine-1-phosphate, has been noted

to potentially cause skin, eye, and respiratory irritation, reinforcing the need for appropriate

personal protective equipment (PPE).
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Hazard Classification Rating Source

GHS Classification Not classified as hazardous Cayman Chemical SDS[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS[1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS[1]

Water Hazard Class 1 (Slightly hazardous for water) Cayman Chemical SDS[1]

Experimental Protocols: Disposal Procedures
The following step-by-step protocol should be followed for the disposal of Sphingosine-1-
phosphate (d18:1(14Z)) and associated waste.

Personnel Precautions and PPE:

Wear standard personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Disposal of Unused or Expired Solid Compound:

Small Quantities (<1g): For minute residual amounts, carefully wipe the container and any

contaminated surfaces with a damp cloth or paper towel. Dispose of the cloth/towel in the

regular laboratory trash.

Bulk Quantities (>1g):

Ensure the compound is in a well-sealed, clearly labeled container. The label should

include the full chemical name: "Sphingosine-1-phosphate (d18:1(14Z))".

Dispose of the sealed container in the designated non-hazardous chemical waste stream,

following your institution's specific guidelines for chemical waste disposal.

Disposal of Solutions Containing Sphingosine-1-phosphate (d18:1(14Z)):

Aqueous Solutions:
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For small volumes of dilute aqueous solutions, check with your institution's Environmental

Health & Safety (EHS) department for approval for drain disposal. If approved, flush with

copious amounts of water.

If drain disposal is not permitted, or for larger volumes, collect the aqueous waste in a

clearly labeled, sealed container for non-hazardous chemical waste.

Organic Solvent Solutions:

Collect all waste containing organic solvents in a designated, sealed, and clearly labeled

hazardous waste container. The label must list all chemical components, including the

specific solvent and "Sphingosine-1-phosphate (d18:1(14Z))".

Arrange for pickup and disposal through your institution's hazardous waste management

program.

Disposal of Contaminated Labware (e.g., pipette tips, tubes, glassware):

Solid Waste: Dispose of contaminated solid waste, such as pipette tips and microfuge tubes,

in the regular laboratory trash, unless they are contaminated with a hazardous solvent.

Glassware: Rinse glassware thoroughly with an appropriate solvent (e.g., ethanol or

methanol) to remove any residual compound. The rinsate should be collected and disposed

of as chemical waste (aqueous or organic, as appropriate). The cleaned glassware can then

be washed for reuse or disposed of in a broken glass container.

Sphingosine-1-Phosphate Signaling Pathway
Sphingosine-1-phosphate (S1P) is a critical signaling molecule that exerts its effects by binding

to a family of five G protein-coupled receptors (GPCRs), designated S1P₁ through S1P₅. The

binding of S1P to these receptors initiates a cascade of intracellular signaling events that

regulate a wide array of cellular processes, including cell growth, survival, migration, and

differentiation. The specific downstream effects are dependent on the receptor subtype and the

type of G protein to which it couples.
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Caption: S1P signaling cascade initiated by receptor binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10819008?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761394/
https://www.benchchem.com/product/b10819008#sphingosine-1-phosphate-d18-1-14z-proper-disposal-procedures
https://www.benchchem.com/product/b10819008#sphingosine-1-phosphate-d18-1-14z-proper-disposal-procedures
https://www.benchchem.com/product/b10819008#sphingosine-1-phosphate-d18-1-14z-proper-disposal-procedures
https://www.benchchem.com/product/b10819008#sphingosine-1-phosphate-d18-1-14z-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10819008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

